2-(2-Ethoxyethoxy)ethyl salicylate

• CAS No.: 20210-99-5
• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 2-(2-ethoxyethoxy)ethyl 2-hydroxybenzoate
• InChI: InChI=1S/C13H18O5/c1-2-16-7-8-17-9-10-18-13(15)11-5-3-4-6-12(11)14/h3-6,14H,2,7-10H2,1H3
• InChI Key: UHTJMBHXTUBHKT-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCCOC(=O)C1=CC=CC=C1O

Description

2-(2-Ethoxyethoxy)ethyl salicylate is a synthetic organic compound characterized by a salicylate ester moiety linked to a 2-(2-ethoxyethoxy)ethyl chain. This structure combines the aromatic properties of salicylic acid with the solvation-enhancing oligoether chain, which may influence solubility, stability, and compatibility in industrial or pharmaceutical applications.

Preparation Methods

Synthetic Routes: The synthesis involves combining salicylic acid with 2-ethylhexanol.

Reaction Conditions: The reaction occurs under mild conditions, usually with stirring for 1-3 hours.

Industrial Production: While specific industrial methods are proprietary, the compound is produced at scale for use in sunscreens and cosmetics.

Chemical Reactions Analysis

Reactions: 2-(2-Ethoxyethoxy)ethyl salicylate can undergo various reactions, including ester hydrolysis, esterification, and transesterification.

Common Reagents and Conditions: Alkaline hydrolysis (using sodium hydroxide), acid-catalyzed esterification, and alcoholysis (using alcohols) are common.

Major Products: The primary product is 2-(2-Ethoxyethoxy)ethyl salicylate itself.

Scientific Research Applications

Cosmetics and Sunscreens: The compound is widely used in sunscreens and cosmetic formulations due to its UVB-absorbing properties.

Medicine: It may have applications in topical medications.

Chemistry: Researchers study its reactivity and stability.

Industry: Its use extends to personal care products and pharmaceuticals.

Mechanism of Action

UVB Absorption: 2-(2-Ethoxyethoxy)ethyl salicylate absorbs UVB rays, preventing skin damage.

Molecular Targets: It interacts with skin receptors and absorbs UV energy.

Pathways: The absorbed energy dissipates harmlessly, protecting the skin.

Comparison with Similar Compounds

Comparison with Structurally Similar Salicylate Esters

2-Ethylhexyl Salicylate

Structural Differences : Replaces the oligoether chain with a branched alkyl group (2-ethylhexyl).
Properties and Applications :

• Molecular Weight : Higher lipophilicity due to the alkyl chain, making it suitable for UV-absorbing applications (e.g., sunscreens) .

2-Hydroxyethyl Salicylate (Ethylene Glycol Monosalicylate)

Structural Differences : Features a simpler ethylene glycol chain (-CH₂CH₂OH) instead of the oligoether chain.
Properties and Applications :

• Molecular Weight : 182.17 g/mol (lower than 2-(2-ethoxyethoxy)ethyl salicylate) .
• Solubility : Enhanced water solubility due to the terminal hydroxyl group, favoring pharmaceutical or cosmetic formulations .
• Synthesis : Commonly derived from salicylic acid and ethylene glycol, unlike the multi-step synthesis required for oligoether-containing analogs .

Key Contrast: The absence of ethoxyethoxy groups limits its utility in non-aqueous systems, such as electrolytes, where oligoether chains improve ionic conductivity .

2-Ethoxy-2-oxoethyl Salicylate

Structural Differences : Contains an ethoxy-oxoethyl group (-CH₂C(O)OCH₂CH₃) attached to the salicylate.
Properties and Applications :

• CAS Number : 27893-14-7; primarily listed as an intermediate or biochemical reagent .
• Functionality : The ketone group may increase reactivity, enabling use in synthetic pathways for pharmaceuticals or polymers .

Key Contrast : The ethoxy-oxoethyl group introduces electrophilic character, distinguishing it from the inert oligoether chain in 2-(2-ethoxyethoxy)ethyl salicylate.

Comparison with Ether-Containing Esters

2-(2-Ethoxyethoxy)ethyl Acetate

Structural Differences : Replaces the salicylate group with an acetate.
Properties and Applications :

• Boiling Point : 218.5°C (Lange’s Handbook), suggesting high thermal stability .
• Role in Electrolytes : The oligoether chain in analogous compounds (e.g., NaDEEP) enhances sodium-ion solvation in battery electrolytes .

Tris(2-(2-ethoxyethoxy)ethyl) Phosphate (TEOP)

Structural Differences : A phosphate ester with three oligoether chains.
Properties and Applications :

• Electrolyte Performance : Used in sodium-ion batteries due to its fluorine-free composition and glyme-like solvation properties .
• Thermal Stability : Likely higher than salicylate esters due to phosphate backbone .

Key Contrast : While TEOP focuses on ionic transport, 2-(2-ethoxyethoxy)ethyl salicylate may prioritize UV protection or medicinal applications.

Research Findings and Gaps

• Electrolyte Applications : Oligoether chains in 2-(2-ethoxyethoxy)ethyl derivatives improve ionic conductivity in sodium batteries, but direct data on the salicylate variant is lacking .
• Safety Data: Limited toxicological information exists for 2-(2-ethoxyethoxy)ethyl salicylate, unlike 2-ethylhexyl salicylate, which has established safety protocols .
• Natural vs. Synthetic : Natural salicylates (e.g., methyl salicylate glycosides) exhibit lower synthetic versatility compared to oligoether-containing analogs .